![molecular formula C24H20FN3O5 B2921401 8-ethoxy-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide CAS No. 921804-57-1](/img/structure/B2921401.png)
8-ethoxy-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-ethoxy-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C24H20FN3O5 and its molecular weight is 449.438. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Activity
One study focused on the synthesis of S14161 and its analogues, including compounds with a similar structural motif to the one mentioned. The research revealed that these compounds, particularly 6-bromo-8-ethoxy-3-nitro-2H-chromene, demonstrated potent antiproliferative activities against a variety of tumor cell lines. These compounds were found to be effective in blocking AKT phosphorylation and inducing apoptosis in cancer cells, suggesting their potential as antitumor agents. Moreover, they displayed anti-angiogenesis activity, as evidenced by their effects on human umbilical vein epithelial cells (HUVEC) migration (Yin et al., 2013).
Antimicrobial and Enzyme Inhibitory Effects
Another study explored the synthesis of novel chromone-pyrimidine coupled derivatives and assessed their antimicrobial efficacy. The research highlighted the significant antibacterial potency of these compounds, particularly those with fluoro and hydrazino groups, against various bacterial strains. Additionally, enzyme assay studies suggested potential mechanisms of action, and molecular docking studies provided insights into their interactions with bacterial receptors. These compounds also demonstrated good oral drug-like properties and non-cytotoxic nature in cytotoxicity tests against human cancer cell lines, indicating their potential as safe and effective antimicrobial agents (Tiwari et al., 2018).
Synthesis and Stereochemical Analysis
Research into the synthesis of enantiomerically pure forms of similar compounds, such as (R)-S14161 and (S)-S14161, has been conducted to examine their effects on tumor cell lines. This study involved a novel synthesis approach using a chemical resolution and derivation strategy. The absolute configurations of these chiral molecules were determined, and their impact on the growth of human myeloma cells was assessed, though no marked differences in inhibition were observed between the two enantiomers (Yin et al., 2013).
Properties
IUPAC Name |
8-ethoxy-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20FN3O5/c1-2-32-20-5-3-4-16-14-18(24(31)33-22(16)20)23(30)26-12-13-28-21(29)11-10-19(27-28)15-6-8-17(25)9-7-15/h3-11,14H,2,12-13H2,1H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPGUFJVRTMTFKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20FN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.